Cas no 374064-02-5 (5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid)

5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid is a heterocyclic compound featuring a pyridine and pyrazole ring system with a carboxylic acid functional group. This structure imparts versatile reactivity, making it a valuable intermediate in medicinal chemistry and organic synthesis. The pyridine moiety enhances binding affinity in coordination chemistry, while the pyrazole core contributes to its potential as a pharmacophore in drug discovery. The carboxylic acid group allows for further derivatization, enabling the formation of amides, esters, or metal complexes. Its well-defined heterocyclic framework is advantageous for designing ligands, catalysts, or bioactive molecules, particularly in targeting enzyme inhibition or metal-organic frameworks. Suitable for research applications requiring precise molecular scaffolds.
5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid structure
374064-02-5 structure
Product Name:5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid
CAS No:374064-02-5
MF:C9H7N3O2
MW:189.170781373978
MDL:MFCD06245341
CID:67896
PubChem ID:665156
Update Time:2025-06-07

5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid
    • 1H-Pyrazole-3-carboxylic acid, 5-(2-pyridinyl)-
    • 3-pyridin-2-yl-1H-pyrazole-5-carboxylic acid
    • 5-Pyridin-2-yl-2H-pyrazole-3-carboxylic acid
    • 5-Pyridin-2-yl-2H-pyrazole-3-carboxylic acidhydrochloride
    • 3-(2-Pyridinyl)-1H-pyrazole-5-carboxylic acid
    • 5-(2-pyridinyl)-1H-pyrazole-3-carboxylic acid(SALTDATA: FREE)
    • 5-(2-Pyridyl)-3-pyrazolecarboxylic Acid
    • 5-(Pyridin-2-yl)-1H-pyrazole-3-carboxylicacid
    • 3-(pyridine-2-yl)-1H-pyrazole-5-carboxylic acid
    • F1727-0247
    • AKOS000148205
    • AM20070137
    • PS-8413
    • BB 0259299
    • MLS000039592
    • ODK
    • SMR000035087
    • EN300-186693
    • SY004181
    • 5-(2-PYRIDINYL)-1H-PYRAZOLE-3-CARBOXYLIC ACID
    • BB 0310253
    • 5-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid
    • 3-(pyridin-2-yl)-1H-pyrazole-5-carboxylic acid
    • MFCD06245341
    • 5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid, AldrichCPR
    • SCHEMBL1528412
    • HMS2421F07
    • Q27464098
    • BDBM50329856
    • SJBWHTBPIJXUFP-UHFFFAOYSA-N
    • CCG-122392
    • CHEMBL1234945
    • 5-Pyridin-2-yl-1H-pyrazole-3-carboxylicacid
    • FT-0647087
    • AKOS000302965
    • Z57683716
    • 374064-02-5
    • AB21564
    • MFCD05170030
    • DTXSID70349832
    • J-517935
    • CS-0019168
    • 1106669-60-6
    • DB-293497
    • STK741341
    • DB-014539
    • BBL008307
    • MDL： MFCD06245341
    • Inchi： 1S/C9H7N3O2/c13-9(14)8-5-7(11-12-8)6-3-1-2-4-10-6/h1-5H,(H,11,12)(H,13,14)
    • InChI Key： SJBWHTBPIJXUFP-UHFFFAOYSA-N
    • SMILES： OC(C1=CC(C2C=CC=CN=2)=NN1)=O

Computed Properties

  • Exact Mass: 189.05400
  • Monoisotopic Mass: 189.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • Density: 1.432
  • Boiling Point: 525.8°C at 760 mmHg
  • Flash Point: 271.8℃
  • Refractive Index: 1.697
  • PSA: 78.87000
  • LogP: 1.16990

5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid Security Information

  • Hazard Statement： H319
  • Hazard Category Code： 36-22
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi

5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
058807-25g
3-Pyridin-2-yl-1H-pyrazole-5-carboxylic acid
 374064-02-5 95%
25g
 ￡787.00 2022-03-01
Fluorochem
058807-1g
3-Pyridin-2-yl-1H-pyrazole-5-carboxylic acid
 374064-02-5 95%
1g
 ￡55.00 2022-03-01
Fluorochem
058807-5g
3-Pyridin-2-yl-1H-pyrazole-5-carboxylic acid
 374064-02-5 95%
5g
 ￡263.00 2022-03-01
Apollo Scientific
OR01503-500mg
5-(Pyridin-2-yl)-1H-pyrazole-3-carboxylic acid
 374064-02-5 97%
500mg
 £15.00 2025-02-19
Apollo Scientific
OR01503-1g
5-(Pyridin-2-yl)-1H-pyrazole-3-carboxylic acid
 374064-02-5 97%
1g
 £73.00 2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P10510-1g
5-(Pyridin-2-yl)-1H-pyrazole-3-carboxylic acid
 374064-02-5 98%
1g
 ¥106.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P10510-5g
5-(Pyridin-2-yl)-1H-pyrazole-3-carboxylic acid
 374064-02-5 98%
5g
 ￥3459.0 2022-04-27
Matrix Scientific
071811-1g
5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid, 95+%
 374064-02-5 95+%
1g
 $301.00 2023-09-08
Matrix Scientific
071811-5g
5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid, 95+%
 374064-02-5 95+%
5g
 $838.00 2023-09-08
Matrix Scientific
071811-10g
5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid, 95+%
 374064-02-5 95+%
10g
 $1162.00 2023-09-08

5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid Related Literature

Related Categories

374064-02-5 (5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid) Related Products

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.